99-56-9

4-Nitro-o-phenylenediamine

In Stock

• CAS RN:
• 99-56-9

• Formula:
• C6H7N3O2
  C6H3(NH2)2NO2
  C6H7N3O2

• InChI:
• InChI=1S/C6H7N3O2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H,7-8H2

• InChIKey:
• RAUWPNXIALNKQM-UHFFFAOYSA-N

• 4-nitro-o-phenylenediamine appears as dark red needles or red solid. (NTP, 1992)
  4-nitro-1,2-phenylenediamine is the primary amino compound that is 1,2-phenylenediamine (o-phenylenediamine) substituted at the 4- (para-) position by a nitro group. It is a primary amino compound and a C-nitro compound. It derives from a 1,2-phenylenediamine.

Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol

Usually In Stock

• CAS RN:
• 97399-56-9

• Formula:
• C19H29NO7

• InChI:
• InChI=1S/C15H23NO3.C4H6O4/c1-4-9-18-14-7-5-6-8-15(14)19-11-13(17)10-16-12(2)3;5-3(6)1-2-4(7)8/h4-8,12-13,16-17H,1,9-11H2,2-3H3;1-2H2,(H,5,6)(H,7,8)

• InChIKey:
• GOMXMZOKYQUWFX-UHFFFAOYSA-N

• Butanedioic acid; 1-(propan-2-ylamino)-3-(2-prop-2-enoxyphenoxy)propan-2-ol is a useful research compound. Its molecular formula is C19H29NO7 and its molecular weight is 383.4 g/mol. The purity is usually 95%.

1,3,4,6-Tetra-O-acetyl-2-chloroacetamido-2-deoxy-beta-glucopyranose

• CAS RN:
• 68499-56-9

• Formula:
• C16H22ClNO10

• InChI:
• InChI=1S/C16H22ClNO10/c1-7(19)24-6-11-14(25-8(2)20)15(26-9(3)21)13(18-12(23)5-17)16(28-11)27-10(4)22/h11,13-16H,5-6H2,1-4H3,(H,18,23)/t11-,13-,14-,15-,16-/m1/s1

• InChIKey:
• FRQAGJSNWYVMNG-JPIRQXTESA-N

• 1,3,4,6-Tetra-O-acetyl-2-chloroacetamido-2-deoxy-beta-glucopyranose, also known as 1,3,4,6-Tetra-O-acetyl-2-chloroacetamido-2-deoxy-beta-glucopyranose, is a useful research compound. Its molecular formula is C16H22ClNO10 and its molecular weight is 423.8 g/mol. The purity is usually 95%.

8-Demethyl-6-hydroxy Zolazepam

Usually In Stock

• CAS RN:
• 55199-56-9

• Formula:
• C14H13FN4O2

• InChI:
• InChI=1S/C14H13FN4O2/c1-7-10-11(8-5-3-4-6-9(8)15)16-13(20)14(21)17-12(10)19(2)18-7/h3-6,13,20H,1-2H3,(H,17,21)

• InChIKey:
• VPUJLHFIWLNZOF-UHFFFAOYSA-N

• 8-Demethyl-6-hydroxy Zolazepam, also known as 8-Demethyl-6-hydroxy Zolazepam, is a useful research compound. Its molecular formula is C14H13FN4O2 and its molecular weight is 288.282. The purity is usually 95%.

1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amine

In Stock

• CAS RN:
• 885499-56-9

• Formula:
• C11H15N5

• InChI:
• InChI=1S/C11H15N5/c12-8-2-5-16(6-3-8)11-9-1-4-13-10(9)14-7-15-11/h1,4,7-8H,2-3,5-6,12H2,(H,13,14,15)

• InChIKey:
• SOYJTCRGELSHIV-UHFFFAOYSA-N

• 1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amine is a useful research compound. Its molecular formula is C11H15N5 and its molecular weight is 217.27 g/mol. The purity is usually 95%.

(6-Cyanonaphthalen-2-yl)boronic acid

In Stock

• CAS RN:
• 220299-56-9

• Formula:
• C11H8BNO2

• InChI:
• InChI=1S/C11H8BNO2/c13-7-8-1-2-10-6-11(12(14)15)4-3-9(10)5-8/h1-6,14-15H

• InChIKey:
• BTCZGAYUQAAPLI-UHFFFAOYSA-N

• (6-Cyanonaphthalen-2-yl)boronic acid is a useful research compound. Its molecular formula is C11H8BNO2 and its molecular weight is 197 g/mol. The purity is usually 95%.

2-[3-(benzenesulfonyl)-6-methyl-4-oxoquinolin-1-yl]-N-(3-chloro-4-fluorophenyl)acetamide

In Stock

• CAS RN:
• 872199-56-9

• Formula:
• C24H18ClFN2O4S

• InChI:
• InChI=1S/C24H18ClFN2O4S/c1-15-7-10-21-18(11-15)24(30)22(33(31,32)17-5-3-2-4-6-17)13-28(21)14-23(29)27-16-8-9-20(26)19(25)12-16/h2-13H,14H2,1H3,(H,27,29)

• InChIKey:
• JIUYBLSMPZDOLW-UHFFFAOYSA-N

• 2-[3-(benzenesulfonyl)-6-methyl-4-oxoquinolin-1-yl]-N-(3-chloro-4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C24H18ClFN2O4S and its molecular weight is 484.93. The purity is usually 95%.

2-[3-(difluoromethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-1-yl]acetic acid

In Stock

• CAS RN:
• 937599-56-9

• Formula:
• C9H10F2N2O2

• InChI:
• InChI=1S/C9H10F2N2O2/c10-9(11)8-5-2-1-3-6(5)13(12-8)4-7(14)15/h9H,1-4H2,(H,14,15)

• InChIKey:
• ZJIPBXQIWJMYGR-UHFFFAOYSA-N

• 2-[3-(difluoromethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-1-yl]acetic acid is a useful research compound. Its molecular formula is C9H10F2N2O2 and its molecular weight is 216.18 g/mol. The purity is usually 95%.

3-Methyl-2-([1-[3-(trimethylammonio)propyl]-4(1H)-pyridinylidene]methyl)-1,3-benzoxazol-3-ium diiodide

In Stock

• CAS RN:
• 157199-56-9

• Formula:
• C20H27I2N3O

• InChI:
• InChI=1S/C20H27N3O.2HI/c1-21-18-8-5-6-9-19(18)24-20(21)16-17-10-13-22(14-11-17)12-7-15-23(2,3)4;;/h5-6,8-11,13-14,16H,7,12,15H2,1-4H3;2*1H/q+2;;/p-2

• 3-Methyl-2-([1-[3-(trimethylammonio)propyl]-4(1H)-pyridinylidene]methyl)-1,3-benzoxazol-3-ium diiodide is a useful research compound. Its molecular formula is C20H27I2N3O and its molecular weight is 579.26. The purity is usually 95%.

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-3-yl)methyl]acetamide

In Stock

• CAS RN:
• 1234899-56-9

• Formula:
• C13H15N3O2

• InChI:
• InChI=1S/C13H15N3O2/c1-9-12(10(2)18-16-9)6-13(17)15-8-11-4-3-5-14-7-11/h3-5,7H,6,8H2,1-2H3,(H,15,17)

• InChIKey:
• ULFOLMFJPNQNRA-UHFFFAOYSA-N

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(pyridin-3-yl)methyl]acetamide is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.28 g/mol. The purity is usually 95%.

2-(4-hydroxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

In Stock

• CAS RN:
• 1284399-56-9

• Formula:
• C13H8N2O3

• InChI:
• InChI=1S/C13H8N2O3/c16-9-3-1-8(2-4-9)15-12(17)10-5-6-14-7-11(10)13(15)18/h1-7,16H

• InChIKey:
• MXFUVJSPJIKCST-UHFFFAOYSA-N

• 2-(4-hydroxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is a useful research compound. Its molecular formula is C13H8N2O3 and its molecular weight is 240.21 g/mol. The purity is usually 95%.

2-iodo-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

Usually In Stock

• CAS RN:
• 1019099-56-9

• Formula:
• C16H14IN5O2

• InChI:
• InChI=1S/C16H14IN5O2/c1-9-8-14(23)20-16(18-9)22-13(7-10(2)21-22)19-15(24)11-5-3-4-6-12(11)17/h3-8H,1-2H3,(H,19,24)(H,18,20,23)

• InChIKey:
• DLCITWZZFQUAFV-UHFFFAOYSA-N

• 2-iodo-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C16H14IN5O2 and its molecular weight is 435.225. The purity is usually 95%.

3-(1H-1,2,3,4-tetrazol-5-yl)pentan-3-amine

In Stock

• CAS RN:
• 1250299-56-9

• Formula:
• C6H13N5

• InChI:
• InChI=1S/C6H13N5/c1-3-6(7,4-2)5-8-10-11-9-5/h3-4,7H2,1-2H3,(H,8,9,10,11)

• InChIKey:
• XXOGQGNIIXHJTD-UHFFFAOYSA-N

• 3-(1H-1,2,3,4-tetrazol-5-yl)pentan-3-amine is a useful research compound. Its molecular formula is C6H13N5 and its molecular weight is 155.2 g/mol. The purity is usually 95%.

4-(1-benzyl-1H-pyrazole-4-carbonyl)morpholine-3-carbonitrile

Usually In Stock

• CAS RN:
• 1394699-56-9

• Formula:
• C16H16N4O2

• InChI:
• InChI=1S/C16H16N4O2/c17-8-15-12-22-7-6-20(15)16(21)14-9-18-19(11-14)10-13-4-2-1-3-5-13/h1-5,9,11,15H,6-7,10,12H2

• InChIKey:
• FFHMOOBPJSDRRW-UHFFFAOYSA-N

• 4-(1-benzyl-1H-pyrazole-4-carbonyl)morpholine-3-carbonitrile is a useful research compound. Its molecular formula is C16H16N4O2 and its molecular weight is 296.33. The purity is usually 95%.

4-(3-Piperidinyl)morpholine dihydrochloride

In Stock

• CAS RN:
• 1124199-56-9

• Formula:
• C9H20Cl2N2O

• InChI:
• InChI=1S/C9H18N2O.2ClH/c1-2-9(8-10-3-1)11-4-6-12-7-5-11;;/h9-10H,1-8H2;2*1H

• InChIKey:
• KFISTJJMJNYLLO-UHFFFAOYSA-N

• 4-(3-Piperidinyl)morpholine dihydrochloride is a useful research compound. Its molecular formula is C9H20Cl2N2O and its molecular weight is 243.17 g/mol. The purity is usually 95%.

2-Cycloheptyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

In Stock

• CAS RN:
• 1695699-56-9

• Formula:
• C24H27NO4

• InChI:
• InChI=1S/C24H27NO4/c26-23(27)22(16-9-3-1-2-4-10-16)25-24(28)29-15-21-19-13-7-5-11-17(19)18-12-6-8-14-20(18)21/h5-8,11-14,16,21-22H,1-4,9-10,15H2,(H,25,28)(H,26,27)

• InChIKey:
• UGMXHKLJUFZORO-UHFFFAOYSA-N

• 2-Cycloheptyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is a useful research compound. Its molecular formula is C24H27NO4 and its molecular weight is 393.483. The purity is usually 95%.

N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 1797899-56-9

• Formula:
• C18H18F3NO3

• InChI:
• InChI=1S/C18H18F3NO3/c1-24-15-8-4-5-12(10-15)16(25-2)11-22-17(23)13-6-3-7-14(9-13)18(19,20)21/h3-10,16H,11H2,1-2H3,(H,22,23)

• InChIKey:
• UVBDGXXZUBSMGC-UHFFFAOYSA-N

• N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C18H18F3NO3 and its molecular weight is 353.341. The purity is usually 95%.

3-(Aminomethyl)-1-cyclobutyl-3-methylazetidin-2-one hydrochloride

In Stock

• CAS RN:
• 2230799-56-9

• Formula:
• C9H17ClN2O

• InChI:
• InChI=1S/C9H16N2O.ClH/c1-9(5-10)6-11(8(9)12)7-3-2-4-7;/h7H,2-6,10H2,1H3;1H

• InChIKey:
• PQHQXNQNSPNILK-UHFFFAOYSA-N

• 3-(Aminomethyl)-1-cyclobutyl-3-methylazetidin-2-one hydrochloride is a useful research compound. Its molecular formula is C9H17ClN2O and its molecular weight is 204.7. The purity is usually 95%.

4-Methyl-3-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid

Usually In Stock

• CAS RN:
• 2248299-56-9

• Formula:
• C15H21NO4

• InChI:
• InChI=1S/C15H21NO4/c1-9-6-7-11(13(17)18)8-12(9)10(2)16-14(19)20-15(3,4)5/h6-8,10H,1-5H3,(H,16,19)(H,17,18)

• InChIKey:
• JJRIOSRAWCLJOT-UHFFFAOYSA-N

• 4-Methyl-3-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid is a useful research compound. Its molecular formula is C15H21NO4 and its molecular weight is 279.336. The purity is usually 95%.